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Compound of Interest

Compound Name: 3-Bromo-2-methylbenzoic acid

Cat. No.: B144017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical and physical properties of 3-Bromo-2-
methylbenzoic acid, a key intermediate in organic synthesis. Its unique molecular structure

makes it a valuable building block in the development of novel pharmaceutical compounds.

Core Molecular Data
The fundamental properties of 3-Bromo-2-methylbenzoic acid are summarized below,

providing a foundation for its application in experimental design and synthesis.

Property Value Source

Molecular Formula C8H7BrO2 [1][2][3]

Molecular Weight 215.04 g/mol [2][4][5][6]

CAS Number 76006-33-2 [1][2][4]

Appearance
White to off-white crystalline

powder
[1][7]

Melting Point 152-156 °C [1][2][4]

Boiling Point 316.1 °C at 760 mmHg [1][7]

Density ~1.6 g/cm³ [1][7]
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Chemical Structure and Identification
The structural arrangement of 3-Bromo-2-methylbenzoic acid, with a bromine atom at the

third position and a methyl group at the second position of the benzoic acid backbone, is critical

to its reactivity and utility in synthesis.[1]

Caption: Chemical structure of 3-Bromo-2-methylbenzoic acid.

Applications in Synthesis
3-Bromo-2-methylbenzoic acid serves as a versatile intermediate in the synthesis of various

biologically active molecules.[7] Its functional groups, a carboxylic acid and a bromine atom,

allow for a range of chemical transformations. This makes it a valuable precursor for creating

more complex molecules, including α-2 adrenoceptor agonists and HIV-1 entry inhibitors.[1][7]

The logical workflow for utilizing this compound in synthetic chemistry often follows a general

pathway from starting material to a final, biologically active product.
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Caption: Generalized synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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